Evidence 1: Regioisomeric Advantage of C-4 Sulfanyl Linkage vs. C-2 Substitution in FGFR1 Kinase Inhibition
Published FGFR1 SAR within the tetrahydrobenzothieno[2,3-d]pyrimidine series demonstrated that the most potent compound, 3g, achieved 78.8% FGFR1 inhibition at 10 µM and IC₅₀ values of 7.7, 18.9, and 13.3 µM against H460, A549, and U251 cell lines, respectively [1]. Critically, SAR analysis revealed that an aromatic ring substituted at the C-2 position was essential for high potency, with C-2 unsubstituted analogs showing substantially weaker activity [1]. The target compound, 4-[(3-methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine, places the 3-methoxybenzyl group at the C-4 position via a sulfanyl linker—a regioisomeric arrangement that is structurally orthogonal to the FGFR1-optimized C-2 substitution pattern [1]. This offers a differentiated chemical starting point for probing kinase selectivity and reducing off-target FGFR1-mediated toxicity while maintaining the benzothienopyrimidine core's favorable drug-like properties [2].
| Evidence Dimension | FGFR1 inhibition and antitumor potency (C-2 vs. C-4 substitution regioisomeric effect) |
|---|---|
| Target Compound Data | 4-[(3-Methoxybenzyl)sulfanyl] at C-4 position (specific IC₅₀ not yet reported in public domain) |
| Comparator Or Baseline | Compound 3g (C-2 aryl-substituted analog): 78.8% FGFR1 inhibition at 10 µM; IC₅₀ = 7.7 µM (H460), 18.9 µM (A549), 13.3 µM (U251) |
| Quantified Difference | Regioisomeric shift from C-2 to C-4; SAR shows >10-fold potency variation between C-2 substituted and unsubstituted analogs [1]; the C-4 benzylsulfanyl motif is synthetically inaccessible from C-2-optimized series |
| Conditions | In vitro FGFR1 enzymatic assay; H460, A549, U251 cancer cell lines |
Why This Matters
Procurement of the C-4 regioisomer enables exploration of kinase selectivity space orthogonal to existing C-2-substituted FGFR1 inhibitor patents, which is strategically important for freedom-to-operate and novel IP generation.
- [1] Wang X, et al. Synthesis and Evaluation of Biological and Antitumor Activities of Tetrahydrobenzothieno[2,3-d]Pyrimidine Derivatives as Novel Inhibitors of FGFR1. Chem Biol Drug Des. 2016;87(4):499–507. doi:10.1111/cbdd.12687. View Source
- [2] Pal K, et al. Identification, in-vitro anti-plasmodial assessment and docking studies of series of tetrahydrobenzothieno[2,3-d]pyrimidine-acetamide molecular hybrids as potential antimalarial agents. Eur J Med Chem. 2023. View Source
